645-00-1(1-Iodo-3-nitrobenzene),NSC 3538,EINECS 211-427-9

1-Iodo-3-nitrobenzene Properties

Names and Identifiers

- 1-Iodo-3-nitrobenzene
- 3-Iodonitrobenzene
- 1-iodo-3-nitro-benzene
- 3-nitroiodobenzene
- Benzene,1-iodo-3-nitro
- EINECS 211-427-9
- iodo-3-nitrobenzene
- m-bromonitrobenzene
- meta-iodonitrobenzene
- meta-nitroiodobenzene
- M-IODONITROBENZENE
- m-nitrophenyl iodide
- 3-Iodo-1-nitrobenzene
- 3-Nitro-1-iodobenzene
- 3-Nitrophenyl iodide
- NSC 3538
- m-Nitroiodobenzene
- +Expand
- MDL： MFCD00007218
- InChIKey： CBYAZOKPJYBCHE-UHFFFAOYSA-N
- Inchi： 1S/C6H4INO2/c7-5-2-1-3-6(4-5)8(9)10/h1-4H
- SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])I
- BRN： 1525167

Computed Properties

Exact Mass: 248.92900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 248.929
Heavy Atom Count: 10
Complexity: 134
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 45.8A^2

Experimental Properties

LogP: 2.72260
PSA: 45.82000
Refractive Index: 1.663
Water Partition Coefficient: Insoluble
Boiling Point: 280 °C(lit.)
Melting Point: 36-38 °C (lit.)
Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
FEMA: 3186
Color/Form: Yellow low melting point solid.
Stability/Shelf Life: Stable. Highly flammable. Incompatible with strong bases, strong oxidizing agents.
Solubility: Insoluble in water.
Sensitiveness: Light Sensitive
Density: 1.9477

1-Iodo-3-nitrobenzene Security Information

Symbol: GHS02 GHS07
WGK Germany：3
Safety Term：6.1
Safety Instruction： S26-S36/37/39-S45-S16
Packing Group：I; II; III
Risk Phrases：R11; R20/21/22; R33; R36
Dangerous goods sign： F Xn
Hazardous Material transportation number：UN 1325 4.1/PG 2
Hazard Statement： H228,H302,H312,H315,H319,H332,H335
Warning Statement： P210,P261,P280,P305+P351+P338
Prompt：warning
Storage Condition：Cold storage (+4 ° C) + flammable area
Risk Phrases： 11-20/21/22-36/37/38
Signal Word：Danger
TSCA：Yes
HazardClass：4.1

1-Iodo-3-nitrobenzene Customs Data

HS CODE：2904909090
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Iodo-3-nitrobenzene Related Literature

1. Combined application of organozinc chemistry and one-pot hydroboration–Suzuki coupling to the synthesis of amino acids

Arantxa Rodríguez,David D. Miller,Richard F. W. Jackson Org. Biomol. Chem. 2003 1 973
2. A reusable FeCl3·6H2O/cationic 2,2′-bipyridyl catalytic system for the coupling of aryl iodides with thiols in water under aerobic conditions

Wei-Yi Wu,Jui-Chan Wang,Fu-Yu Tsai Green Chem. 2009 11 326
3. Practical and economic lithiations of functionalized arenes and heteroarenes using Cy2NLi in the presence of Mg, Zn or La halides in a continuous flow

Matthias R. Becker,Maximilian A. Ganiek,Paul Knochel Chem. Sci. 2015 6 6649
4. The role of structure and the metal ion in the fluorescence sensing of nitro compounds for a series of lanthanide(iii) 9,10-anthracene dicarboxylate coordination polymers

Hong Sheng Quah,Li Ting Ng,Jagadese J. Vittal Dalton Trans. 2018 47 264
5. Cascade synthesis of indolizines and pyrrolo[1,2-a]pyrazines from 2-formyl-1-propargylpyrroles

Carlos H. Escalante,Fernando A. Carmona-Hernández,Alberto Hernández-López,Eder I. Martínez-Mora,Francisco Delgado,Joaquín Tamariz Org. Biomol. Chem. 2022 20 396
6. ortho-C(sp3)–H arylation of aromatic aldehydes using 2-amino-N-methyl-acetamide as a L,L-type transient directing group

Jinyuan Wang,Yunzhi Liu,Nan Han,Yuan Gao,Jun Luo Org. Biomol. Chem. 2023 21 1878
7. Palladium nanoparticles in catalytic carbon nanoreactors: the effect of confinement on Suzuki–Miyaura reactions

B. Cornelio,A. R. Saunders,W. A. Solomonsz,M. Laronze-Cochard,A. Fontana,J. Sapi,A. N. Khlobystov,G. A. Rance J. Mater. Chem. A 2015 3 3918
8. ortho-C(sp3)–H arylation of aromatic aldehydes using 2-amino-N-methyl-acetamide as a L,L-type transient directing group

Jinyuan Wang,Yunzhi Liu,Nan Han,Yuan Gao,Jun Luo Org. Biomol. Chem. 2023 21 1878
9. Regioselective magnesiations of functionalized arenes and heteroarenes using TMP2Mg in hydrocarbons

Andreas Hess,Nurtalya Alandini,Hasret C. Guelen,Jan P. Prohaska,Paul Knochel Chem. Commun. 2022 58 8774
10. Aryl-linked imidazolidin-2-ones as non-peptidic β-strand mimetics

Charlotte L. Sutherell,Sam Thompson,Richard T. W. Scott,Andrew D. Hamilton Chem. Commun. 2012 48 9834

Cas no 645-00-1 (1-Iodo-3-nitrobenzene)

1-Iodo-3-nitrobenzene Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-Iodo-3-nitrobenzene Security Information

1-Iodo-3-nitrobenzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-Iodo-3-nitrobenzene Related Literature

645-00-1 (1-Iodo-3-nitrobenzene) Related Products